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For researchers, scientists, and drug development professionals, the precise and sensitive
detection of Krypton-78 (“8Kr) is critical for a range of applications, from geochronological
dating to medical tracer studies. This guide provides an objective comparison of the
performance of new and established instruments for 78Kr detection, supported by available
experimental data and detailed methodologies.

Two primary techniques dominate the landscape of ultra-low-level Krypton isotope analysis:
Noble Gas Mass Spectrometry (NGMS) and the more recent Atom Trap Trace Analysis (ATTA).
While NGMS offers a robust and well-established platform, ATTA has emerged as a technology
with exceptional sensitivity, capable of detecting extremely low isotopic abundances.[1][2] This
guide will delve into the capabilities of leading instruments in both categories.

Comparative Analysis of Detection Sensitivity

The following table summarizes the key performance metrics for prominent instruments used in
Krypton-78 detection. It is important to note that direct, side-by-side comparisons of 78Kr
detection limits are not always readily available in published literature. The presented data is a
compilation from various sources, including manufacturer specifications and scientific
publications, and may vary depending on the specific experimental conditions.
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Experimental Protocols
Noble Gas Mass Spectrometry (NGMS) for Krypton-78
Analysis

The following is a generalized experimental protocol for the analysis of Krypton isotopes using
a multi-collector noble gas mass spectrometer. Specific parameters may need to be optimized
depending on the instrument and the sample matrix.

1. Sample Preparation and Gas Extraction:

o Water Samples: Dissolved gases are extracted from water samples using a vacuum
extraction line. The U.S. Geological Survey Noble Gas Laboratory employs an ultralow
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vacuum extraction line for this purpose.[9]

e Solid Samples (e.g., rocks, meteorites): Gases are released by heating the sample in a
furnace or by laser ablation. For spent nuclear fuel analysis, samples can be heated with a
diode laser to release fission gases.[10]

o Gas Samples (e.g., air): Krypton is separated from bulk gases (N2, Oz, Ar) through a series
of cryogenic traps and gas chromatography.[11]

2. Gas Puirification:

o The extracted gas mixture is purified to isolate Krypton from other gases and potential
contaminants. This typically involves the use of getters (e.g., titanium sponge, SAES getters)
to remove reactive gases.[3]

o Cryogenic trapping is used to separate noble gases based on their boiling points.
3. Mass Spectrometric Analysis:
» The purified Krypton gas is introduced into the mass spectrometer.

e The gas is ionized, and the ions are accelerated and separated based on their mass-to-
charge ratio in a magnetic field.

e The ion beams of different Krypton isotopes are simultaneously measured using a multi-
collector array, which may consist of Faraday cups and/or ion-counting multipliers.[12]

» Data acquisition involves measuring the ion beam intensities for each isotope over a period
of time to obtain precise and accurate isotope ratios.

o Corrections for mass discrimination, background, and detector efficiencies are applied during
data processing.

Atom Trap Trace Analysis (ATTA) for Krypton-78
Detection

ATTA is a laser-based atom-counting method that offers exceptional selectivity and sensitivity.
[2] The general workflow is as follows:
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. Sample Preparation and Purification:

Similar to NGMS, Krypton is first extracted and purified from the sample matrix.[11][13] The
goal is to obtain a sample of purified Krypton gas.

. Atom Beam Generation:

The purified Krypton gas is introduced into a vacuum system where a beam of Krypton
atoms is generated.

The atoms are excited to a metastable state, typically using a radio-frequency (RF)
discharge.[2]

. Laser Cooling and Trapping:
A series of lasers are used to cool and slow down the Krypton atoms.

A magneto-optical trap (MOT) is used to selectively capture the desired Krypton isotope
(e.g., 78Kr). The lasers are tuned to a specific atomic transition of the target isotope, making
the process highly selective.[1]

. Single Atom Detection:
The trapped atoms fluoresce as they interact with the laser light.

A sensitive camera (e.g., a CCD camera) or a photomultiplier tube detects the fluorescence,
allowing for the counting of individual trapped atoms.[14]

By counting the number of trapped atoms of the rare isotope and comparing it to the number
of a stable isotope, the isotopic abundance can be determined with high precision.

Visualizing the Workflow and Comparison

To better illustrate the processes and relationships discussed, the following diagrams are
provided.
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Figure 1: Generalized experimental workflow for Krypton-78 analysis using Noble Gas Mass
Spectrometry (NGMS).
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Figure 2: Generalized experimental workflow for Krypton-78 detection using Atom Trap Trace
Analysis (ATTA).

Noble Gas Mass Spectrometry (NGMS) Atom Trap Trace Analysis (ATTA)
Thermo Fisher | _ | Nu Instruments Isotopx Custom-built
Helix MC Plus i Noblesse NGX ATTA Systems

1
T
I N L

- —_— - [ S Spe——
1 i oSttt sy

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b8821159?utm_src=pdf-body-img
https://www.benchchem.com/product/b8821159?utm_src=pdf-body
https://www.benchchem.com/product/b8821159?utm_src=pdf-body-img
https://www.benchchem.com/product/b8821159?utm_src=pdf-body
https://www.benchchem.com/product/b8821159?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8821159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Figure 3: Logical relationship for comparing Krypton-78 detection instruments.

Conclusion

The choice between NGMS and ATTA for Krypton-78 detection depends on the specific
requirements of the research. NGMS instruments from leading manufacturers offer high
precision and are well-suited for a variety of applications. For studies demanding the absolute
highest sensitivity and the ability to count individual atoms of rare isotopes, ATTA presents a
powerful, albeit more specialized, alternative. As technology continues to advance, further
improvements in the sensitivity and accessibility of both techniques are anticipated, opening
new frontiers in scientific discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Radiokrypton dating [atta.ustc.edu.cn]

. Atomic trap trace analysis - Wikipedia [en.wikipedia.org]

. Noble Gas Mass Spectrometry | Thermo Fisher Scientific - US [thermofisher.com]
. phy.anl.gov [phy.anl.gov]

. Noblesse HR: Noble Gas Mass Spectrometry [nu-ins.com]

. isotopx.com [isotopx.com]

. researchgate.net [researchgate.net]

°
(0] ~ (o)) ()] EEN w N =

. Radioactive Noble Gas Analysis: the ATTA facility — Groundwater Management
[research.csiro.au]

e 9. U.S. Geological Survey Noble Gas Laboratory’s standard operating procedures for the
measurement of dissolved gas in water samples [pubs.usgs.gov]

e 10. gchron.copernicus.org [gchron.copernicus.org]
e 11. Primer on Atom Trap Trace Analysis 85Kr 39Ar 81Kr Dating [atta.ustc.edu.cn]

e 12. researchgate.net [researchgate.net]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b8821159?utm_src=pdf-body
https://www.benchchem.com/product/b8821159?utm_src=pdf-body
https://www.benchchem.com/product/b8821159?utm_src=pdf-custom-synthesis
https://atta.ustc.edu.cn/en-us/research/atta.html
https://en.wikipedia.org/wiki/Atomic_trap_trace_analysis
https://www.thermofisher.com/us/en/home/industrial/mass-spectrometry/isotope-ratio-mass-spectrometry-irms/noble-gas-mass-spectrometry.html
https://www.phy.anl.gov/mep/atta/research/krypton.html
https://www.nu-ins.com/products/noble-gas/noblesse-hr
https://www.isotopx.com/wp-content/uploads/2023/10/NGX-brochure-2023.pdf
https://www.researchgate.net/publication/227060473_Atom_trap_trace_analysis
https://research.csiro.au/groundwater-systems/our-research/noble-gas-isotope-facility-for-groundwater-studies/radioactive-noble-gas-analysis-the-atta-facility/
https://research.csiro.au/groundwater-systems/our-research/noble-gas-isotope-facility-for-groundwater-studies/radioactive-noble-gas-analysis-the-atta-facility/
https://pubs.usgs.gov/publication/tm5A11
https://pubs.usgs.gov/publication/tm5A11
https://gchron.copernicus.org/preprints/gchron-2024-9/gchron-2024-9.pdf
https://atta.ustc.edu.cn/en-us/events/attaprimer.html
https://www.researchgate.net/publication/309738223_A_preliminary_report_on_noble_gas_isotope_analyses_using_the_Helix-MC_multi-collector_mass_spectrometer
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8821159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

e 13. www-pub.iaea.org [www-pub.iaea.org]
e 14. anl.gov [anl.gov]
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[https://www.benchchem.com/product/b8821159#benchmarking-krypton-78-detection-
sensitivity-in-new-instruments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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